4-(1,3,8,8-Tetramethyl-2,4,6-trioxo-1,2,3,4,5,6,7,8,9,10-decahydropyrimido[4,5-b]quinolin-5-yl)benzoic acid

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 4-(1,3,8,8-tetramethyl-2,4,6-trioxo-5,7,9,10-tetrahydropyrimido[4,5-b]quinolin-5-yl)benzoic acid
• InChI: InChI=1S/C22H23N3O5/c1-22(2)9-13-16(14(26)10-22)15(11-5-7-12(8-6-11)20(28)29)17-18(23-13)24(3)21(30)25(4)19(17)27/h5-8,15,23H,9-10H2,1-4H3,(H,28,29)
• InChI Key: YKYDJLAXCCLYGD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)N(C(=O)N(C3=O)C)C)C4=CC=C(C=C4)C(=O)O)C(=O)C1)C

Description

4-(1,3,8,8-Tetramethyl-2,4,6-trioxo-1,2,3,4,5,6,7,8,9,10-decahydropyrimido[4,5-b]quinolin-5-yl)benzoic acid is a heterocyclic compound featuring a fused pyrimido[4,5-b]quinoline core with multiple substituents: four methyl groups (at positions 1, 3, 8, and 8), three oxo groups (positions 2, 4, 6), and a benzoic acid moiety at position 5. The decahydro designation indicates a fully saturated bicyclic system, contributing to its structural rigidity.

Comparison with Similar Compounds

Target Compound

• Core: Pyrimido[4,5-b]quinoline (fused pyrimidine and quinoline rings).
• Substituents :
  • Methyl groups: 1,3,8,8-tetramethyl.
  • Oxo groups: 2,4,6-trioxo.
  • Functional group: Benzoic acid at position 5.
• Saturation : Decahydro (fully saturated).

Comparative Compounds

Compound 2i (): Core: Pyrimido[4,5-b]quinoline. Substituents:

• Methyl groups: 1,3,8,8-tetramethyl.
• Functional groups: 4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl at position 5.
  • Key Difference : Bulky benzyloxy and methoxy groups instead of benzoic acid, likely increasing lipophilicity .

801244-12-2 (): Core: Pyrimido[4,5-b]quinoline. Substituents:

• Methyl groups: 8,8-dimethyl.
• Functional group: 4-(Methylthio)phenyl at position 5.
  • Key Difference : Methylthio group enhances sulfur-mediated interactions but lacks carboxylic acid’s hydrogen-bonding capacity .

340317-72-8 (): Core: Tetrahydro-pyrimidin-5-ylidene (non-fused pyrimidine). Substituents: Benzoic acid and methyl/oxo groups. Key Difference: Simpler monocyclic structure, reducing steric hindrance compared to the fused quinoline system .

Physicochemical Properties

Property	Target Compound	Compound 2i	801244-12-2	340317-72-8
Molecular Formula	C₂₄H₂₅N₃O₅ (calculated)	C₂₇H₂₅ClN₃O₅	C₂₀H₂₁N₃O₃S	C₁₃H₁₂N₂O₅
Molar Mass (g/mol)	~435.5	~507.0	383.46	276.25
LogP (Predicted)	~2.8 (moderate lipophilicity)	~3.5 (higher due to Cl and benzyloxy)	~3.2 (methylthio increases lipophilicity)	~1.9 (smaller, polar benzoic acid)

Research Findings and Implications

• Structural-Activity Relationship (SAR): The benzoic acid moiety in the target compound is critical for receptor-mediated activity, as seen in retinoids like TTAB . Bulky substituents (e.g., in Compound 2i) improve lipophilicity but may hinder target engagement.
• Therapeutic Potential: The fused pyrimidoquinoline core in the target compound offers rigidity for selective receptor interactions, contrasting with simpler analogs (e.g., 340317-72-8) .
• Synthetic Challenges : Catalyst-driven, solvent-free methods () improve yields for fused systems but require precise stoichiometry to avoid byproducts .

Q & A

What are the standard synthetic routes and characterization techniques for this compound?

Category: Basic Research Inquiry
Answer:
The compound is typically synthesized via multi-step condensation reactions. For example, derivatives of pyrimido[4,5-b]quinoline are prepared by reacting tetrahydroquinazolone precursors with substituted benzylidene amines or anhydrides under controlled conditions (e.g., heating in pyridine or oil baths at 60°C). Key characterization includes:

• Nuclear Magnetic Resonance (NMR): Confirms regiochemistry and substituent positions via distinct proton environments (e.g., δ 8.02 ppm for thiazole protons in related analogs) .
• Mass Spectrometry (MS): Validates molecular weight and fragmentation patterns aligned with theoretical calculations .
• Melting Point Analysis: Ensures purity (e.g., sharp melting ranges like 169–170°C) .